tert-Butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H23N3O3/c1-11-9-13(16-10-12(11)19)17-5-7-18(8-6-17)14(20)21-15(2,3)4/h9-10,19H,5-8H2,1-4H3
• InChI Key: IEZQXFIJSPLRBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1O)N2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

“tert-Butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate” is a chemical compound with the CAS Number: 1350885-65-2 and a molecular weight of 293.37.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate have been synthesized and characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 293.37. Additional physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

• A derivative of tert-butyl piperazine-1-carboxylate was synthesized and characterized using spectroscopic methods and single crystal X-ray diffraction. It demonstrated moderate anthelmintic activity but poor antibacterial activity (Sanjeevarayappa et al., 2015).
• Another study prepared a sterically congested piperazine derivative, showcasing novel chemistry with a second nitrogen atom on the N-tert-butyl piperazine substructure, which is useful in pharmacology (Gumireddy et al., 2021).

Biological Evaluation

• Piperazine derivatives, including those with tert-butyl groups, have been explored for their anti-malarial activity. The crystal structures of active and nonactive compounds were reported, indicating the importance of specific molecular conformations and groups for generating activity (Cunico et al., 2009).

Antibacterial and Antifungal Activities

• Two N-Boc piperazine derivatives were synthesized and characterized. They showed moderate antibacterial and antifungal activities against several microorganisms (Kulkarni et al., 2016).

Anticorrosive Properties

• A novel heterocyclic compound, tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate, demonstrated significant anticorrosive behavior for carbon steel in acidic environments. The compound's efficiency as a corrosion inhibitor was attributed to its spontaneous adsorption on the metal surface (Praveen et al., 2021).

Potential Use in Obesity Treatment

• tert-Butyl‐5‐methylpyrimidin‐piperazine derivatives were synthesized and evaluated for anti-obesity activities. Some compounds showed significant effects in reducing triglyceride levels and were effective in a diet-induced obesity mouse model, suggesting potential use as obesity treatment agents (Chen et al., 2014).

Future Directions

While specific future directions for this compound were not found, compounds containing piperazine rings have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities. The conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring enhance favorable interaction with macromolecules. Due to its easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties, the incorporation of the piperazine ring is considered an important synthetic strategy in the field of drug discovery.